BE“GHE Foundational & Exploratory

Check Availability & Pricing

Biotin-PEG4-acid CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Biotin-PEG4-acid

Cat. No.: B1667292

Technical Guide: Biotin-PEG4-acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Biotin-PEG4-acid, a versatile
biotinylation reagent. It includes key technical data, detailed experimental protocols for its

application in labeling biomolecules, and conceptual diagrams to illustrate its use in targeted
drug delivery.

Core Data Presentation

Biotin-PEG4-acid is a heterobifunctional molecule that combines biotin with a hydrophilic 4-
unit polyethylene glycol (PEG) spacer, terminating in a carboxylic acid group. This structure
imparts water solubility to the molecules it conjugates with and provides a spacer arm to reduce
steric hindrance in biotin-avidin/streptavidin binding.
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Property Value References
CAS Number 721431-18-1 [11[2][3][41[5]
Molecular Weight 491.60 g/mol [1112][3]1[4][6]
Molecular Formula C21H37N30sS [1112][3]
Purity >95% [2][4]
Appearance White to off-white solid [7]

Solubility Water, DMSO, DMF [31[8]

Short term (days to weeks) at
N 0-4°C; Long term (months to
Storage Conditions [11031[7]
years) at -20°C. Protect from

moisture.

Experimental Protocols

The carboxylic acid group of Biotin-PEG4-acid requires activation to react with primary amines
(e.g., lysine residues on proteins). This is commonly achieved using carbodiimides like EDC (1-
Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of N-hydroxysuccinimide (NHS)
or Sulfo-NHS to form a more stable amine-reactive NHS ester.

Protocol 1: Two-Step Biotinylation of an Antibody using
EDC/NHS Activation

This protocol first activates Biotin-PEG4-acid and then adds the activated reagent to the
antibody solution.

Materials:
» Biotin-PEG4-acid
o Antibody (or other protein) in an amine-free buffer (e.g., PBS, MES, HEPES) at pH 7.2-8.0

o EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)
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NHS (N-hydroxysuccinimide) or Sulfo-NHS

Activation Buffer: MES (2-(N-morpholino)ethanesulfonic acid) buffer, pH 4.5-6.0

Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-8.0

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Desalting columns or dialysis equipment for buffer exchange and purification
Procedure:
o Reagent Preparation:

o Prepare a stock solution of Biotin-PEG4-acid (e.g., 10 mg/mL) in anhydrous DMF or
DMSO.

o Prepare stock solutions of EDC and NHS (or Sulfo-NHS) in Activation Buffer or anhydrous
DMSO immediately before use.

o Activation of Biotin-PEG4-acid:

o In a microcentrifuge tube, combine Biotin-PEG4-acid with a molar excess of EDC and
NHS in Activation Buffer. A typical molar ratio is 1:1.5:1.5 (Biotin-PEG4-acid:EDC:NHS).

o Incubate the reaction for 15-30 minutes at room temperature to form the NHS ester.
 Biotinylation Reaction:

o Add the activated Biotin-PEG4-acid solution to the antibody solution. The molar ratio of
the biotinylation reagent to the antibody will need to be optimized, but a starting point is a
20 to 50-fold molar excess.

o Incubate the reaction for 30 minutes to 2 hours at room temperature, or on ice for 2 hours.

o Purification:
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o Remove excess, non-reacted biotinylation reagent using a desalting column or by dialysis
against PBS.

e Storage:

o Store the biotinylated antibody under the same conditions as the unlabeled antibody.

Protocol 2: Biotinylation of Cell Surface Proteins

This protocol outlines the biotinylation of proteins on the surface of living cells.

Materials:

Cells in suspension

Ice-cold PBS, pH 8.0

Biotin-PEG4-acid (activated as described in Protocol 1, or using an NHS-ester derivative
like NHS-PEG4-Biotin for simplicity)

Quenching Buffer: PBS containing 100 mM glycine or Tris
Procedure:
e Cell Preparation:

o Wash cells three times with ice-cold PBS (pH 8.0) to remove any amine-containing culture
media.

o Resuspend the cells at a concentration of approximately 25 x 10° cells/mL in ice-cold PBS
(pH 8.0).

 Biotinylation:

o Add the freshly activated Biotin-PEG4-acid (or NHS-PEG4-Biotin) to the cell suspension.
A final concentration of 2 mM is a common starting point.

o Incubate for 30 minutes at room temperature. To minimize internalization of the biotin
reagent, the incubation can be performed at 4°C.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1667292?utm_src=pdf-body
https://www.benchchem.com/product/b1667292?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Quenching and Washing:

o Wash the cells three times with Quenching Buffer to stop the reaction and remove any
excess biotinylation reagent.

The biotinylated cells are now ready for subsequent applications, such as cell lysis followed by
affinity purification of the labeled surface proteins.

Mandatory Visualizations
Experimental Workflow for Protein Biotinylation
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Experimental Workflow for Protein Biotinylation
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'
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Caption: A flowchart of the two-step protein biotinylation process.

Receptor-Mediated Endocytosis of a Biotinylated Drug
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Receptor-Mediated Endocytosis of a Biotinylated Drug
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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